Cas no 161813-99-6 ((1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic Acid)

• Product Name: (1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic Acid
• CAS No: 161813-99-6
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• MDL: MFCD30730545
• CID: 5061432
• Update Time: 2025-05-25

(1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid
• (1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic Acid
• trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid

• MDL： MFCD30730545
• Inchi： 1S/C11H9F3O2/c12-11(13,14)7-3-1-2-6(4-7)8-5-9(8)10(15)16/h1-4,8-9H,5H2,(H,15,16)/t8-,9+/m0/s1
• InChI Key： IBXCFDILOTYDLI-DTWKUNHWSA-N
• SMILES： FC(C1=CC=CC(=C1)[C@@H]1C[C@H]1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on (1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic Acid

Comprehensive Overview of (1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropane-1-carboxylic Acid (CAS No. 161813-99-6)

(1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropane-1-carboxylic Acid (CAS No. 161813-99-6) is a chiral cyclopropane derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its cyclopropane ring and trifluoromethylphenyl moiety, has garnered attention due to its unique stereochemistry and potential bioactivity. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The trifluoromethyl group in this compound enhances its lipophilicity and metabolic stability, making it a valuable scaffold in medicinal chemistry. Recent studies highlight its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development. With the rise of precision medicine and personalized therapeutics, compounds like (1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropane-1-carboxylic Acid are being investigated for their selectivity and efficacy in treating complex diseases.

From a synthetic perspective, the cyclopropane ring introduces strain, which can lead to unique reactivity patterns. This feature is exploited in catalysis and stereoselective synthesis, areas of high interest in organic chemistry. The compound’s chiral centers also make it a candidate for asymmetric synthesis, aligning with the growing demand for enantiomerically pure compounds in the pharmaceutical industry.

Environmental and green chemistry trends have spurred interest in sustainable methods for synthesizing such compounds. Researchers are exploring microwave-assisted synthesis and biocatalysis to reduce waste and energy consumption. The trifluoromethyl group’s persistence in the environment has also led to studies on its biodegradation, addressing concerns about PFAS (per- and polyfluoroalkyl substances) pollution.

In the context of AI-driven drug discovery, (1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropane-1-carboxylic Acid has been featured in computational studies predicting its binding affinities. Tools like molecular docking and quantum mechanics/molecular mechanics (QM/MM) simulations are being used to optimize its derivatives for specific targets. This aligns with the broader trend of integrating machine learning into chemical research.

The compound’s CAS No. 161813-99-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. Its nomenclature, including IUPAC name variations and SMILES notation, is critical for accurate literature retrieval. As regulatory agencies emphasize chemical safety, proper handling and storage guidelines for this compound are also widely discussed.

In summary, (1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropane-1-carboxylic Acid exemplifies the intersection of structural complexity, bioactivity, and synthetic innovation. Its study contributes to advancements in drug design, catalysis, and sustainable chemistry, addressing both scientific challenges and societal needs.